BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Fluorescent Red NIR 880: A
Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluorescent red NIR 880

Cat. No.: B1143116

Disclaimer: The following procedures are a general guide based on standard laboratory
practices. It is imperative to consult the Safety Data Sheet (SDS) provided by the manufacturer
for your specific Fluorescent Red NIR 880 product and to adhere to all institutional, local,
state, and federal regulations regarding chemical waste disposal. The information in the
product-specific SDS supersedes any general guidance provided here.

Immediate Safety and Handling Information

Based on available Safety Data Sheets for similar near-infrared fluorescent dyes, many
formulations are not classified as hazardous under OSHA or EU regulations. However, it is
crucial to verify this with the documentation for your specific product. Always assume a
chemical is hazardous until confirmed otherwise by the manufacturer's SDS.

General Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,
and a lab coat, when handling the dye.

» Avoid inhalation of dust if handling a solid form.

e Avoid contact with skin and eyes.[1] In case of eye contact, immediately flush with plenty of
water for at least 15 minutes.[1] If skin contact occurs, wash the affected area thoroughly
with soap and water.[1]
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 In the event of a spill, contain the material and clean it up according to your institution's
established procedures for non-hazardous or hazardous spills, as determined by the SDS.

Step 1: Hazard Identification and Waste Classification

Before disposal, the first and most critical step is to determine the hazard classification of your
specific Fluorescent Red NIR 880 product.

o Locate the Safety Data Sheet (SDS): Find the SDS that accompanied your product. This
document contains detailed information on hazards, handling, and disposal.

o Review Section 2 (Hazards Identification) and Section 13 (Disposal Considerations): These
sections will explicitly state if the material is considered hazardous and provide guidance on
disposal.

» Classify Your Waste: Based on the SDS, classify the waste as either "Non-Hazardous" or
"Hazardous."

Disposal Procedures for Non-Hazardous
Fluorescent Red NIR 880

If the SDS confirms that the product is non-hazardous, follow your institution's guidelines for
non-hazardous chemical waste. The general procedures are as follows:

Disposal of Solid Non-Hazardous Waste
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Step Action

Rationale

1 Container Selection

Place the solid dye waste in a

sturdy, sealable container.

2 Labeling

Clearly label the container as
"Non-Hazardous Waste" and
list the chemical name

("Fluorescent Red NIR 880").

3 Disposal Path

Dispose of the sealed
container in the regular
laboratory trash, unless your
institution specifies a different
collection method for non-
hazardous solid chemical

waste.[2]

Disposal of Liquid (Aqueous) Non-Hazardous Waste

Many institutions permit the disposal of small quantities of non-hazardous, water-soluble

chemicals via the sanitary sewer.[3][4]
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Step Action Rationale

Ensure the dye is fully
1 Verify Solubility dissolved in an aqueous

solution.

Confirm the pH of the solution

is within the acceptable range
2 Check pH . )

for sewer disposal (typically

between 5.5 and 9.5).[2][5]

Pour the solution down the
drain with copious amounts of
o ] running water (at least a 20-
3 Dilution and Disposal ]
fold excess of water is
recommended) to ensure

dilution.[3]

Maintain a log of all chemical
) disposals made via the
4 Record Keeping ) ]
sanitary sewer, as required by

your institution.[2]

Disposal Procedures for Hazardous Fluorescent
Red NIR 880

If the SDS classifies the product as hazardous, or if it has been mixed with other hazardous
chemicals, you must follow the specific procedures for hazardous waste disposal.

Accumulation of Hazardous Waste
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Use a designated, compatible,
and leak-proof hazardous
) ) waste container.[6] Plastic
1 Container Selection i
containers are often preferred
to glass to minimize breakage

risk.[6]

Label the container with a
"Hazardous Waste" tag.[7][8]
The label must include the full
2 Labeling chemical name(s) of all
constituents, their approximate
concentrations, and the

accumulation start date.[7][8]

Store the waste container in a
) designated satellite
3 Segregation )
accumulation area, segregated

from incompatible materials.[7]

Keep the waste container
4 Container Management closed except when adding
waste.[6][7]

Once the container is full, or in
accordance with your
_ institution's timeline, arrange
5 Arrange for Pickup )
for waste pickup through your
Environmental Health and

Safety (EHS) office.[6][8]

Experimental Workflow & Disposal Decision
Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Fluorescent Red NIR 880.
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Caption: Disposal decision workflow for Fluorescent Red NIR 880.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Fluorescent Red NIR 880: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143116#fluorescent-red-nir-880-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

